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Compound of Interest

Compound Name: Boc-Aminoxy-PEG4-OH

Cat. No.: B611196

Essential Safety and Handling Guide for Boc-
Aminoxy-PEG4-OH

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Boc-Aminoxy-PEG4-OH. The
following procedural guidance is designed to ensure the safe handling, storage, and disposal of
this compound, fostering a secure laboratory environment.

Chemical and Physical Properties

A summary of the known quantitative data for Boc-Aminoxy-PEG4-OH is presented below.
Note that some physical properties for this specialized reagent are not widely reported.
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Property

Value

Source

Chemical Name

tert-butyl (2-(2-(2-(2-
hydroxyethoxy)ethoxy)ethoxy)

ethoxy)carbamate

MedKoo Biosciences|[1]

Boc-Aminooxy-PEG4-0OH, t-

Synonyms ) LookChem([2], BroadPharm[3]
Boc-Aminooxy-PEG4-alcohol

MedKoo Biosciences[1],
CAS Number 918132-14-6

BroadPharm[3]

MedKoo Biosciences,
Molecular Formula C13H27NO7

BroadPharm
Molecular Weight 309.36 g/mol MedKoo Biosciences
Appearance Solid powder MedKoo Biosciences
Solubility Soluble in DMSO MedKoo Biosciences

Storage Temperature

Short term (days to weeks): O -
4 °C. Long term (months to
years): -20 °C

MedKoo Biosciences

Purity

>98%

MedKoo Biosciences

Operational and Disposal Plans
Personal Protective Equipment (PPE)

When handling Boc-Aminoxy-PEG4-OH, a comprehensive PPE strategy is the first line of

defense against potential exposure.
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PPE Category Specification Rationale
) Chemical safety goggles with Protects against splashes and
Eye and Face Protection ] ] ] ] )
side-shields or a face shield. airborne particles.
) Chemical-resistant nitrile Prevents skin contact with the
Hand Protection )
rubber gloves. chemical.
A standard, full-sleeved Protects skin and personal

Body Protection

laboratory coat.

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

Avoids inhalation of any

may be necessary if handling

potential vapors or aerosols.

large quantities or if ventilation

is inadequate.

Step-by-Step Handling Procedures

Proper handling techniques are critical to minimize exposure and maintain the quality of the

compound.

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any damage or signs of leakage.

 Verify that the product name and CAS number on the label match the order.

e The product is shipped under ambient temperature as a non-hazardous chemical and is

stable for a few weeks during ordinary shipping.

2. Storage:

o Store the compound in a tightly sealed container in a dry, dark, and well-ventilated area.

o For short-term storage (days to weeks), maintain a temperature of 0 - 4 °C.

e For long-term storage (months to years), store at -20 °C.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

w

4

Given its hygroscopic potential, minimize exposure to atmospheric moisture.
. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent
condensation.

Handle the compound in a certified chemical fume hood to control potential dust or aerosols.

Ensure all necessary equipment (spatulas, weigh boats, glassware, etc.) is clean, dry, and
readily accessible.

. Weighing and Dissolving:

Perform all weighing and transfer operations of the solid compound within the chemical fume
hood to minimize inhalation risk.

Use appropriate tools to handle the material and avoid creating dust clouds.

If dissolving the compound, add the solvent (e.g., DMSO) to the solid slowly to avoid
splashing.

Close the container tightly after use.

Disposal Plan

Unused Material: Dispose of unused material and its container as hazardous chemical waste
in accordance with local, state, and federal regulations. This should be handled by a licensed
professional waste disposal service.

Contaminated Materials: Personal protective equipment (PPE), absorbent materials from
spills, and other solid materials contaminated with Boc-Aminoxy-PEG4-OH should be
placed in a designated, labeled hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.qg.,
ethanol or isopropanol). The rinsate must be collected and treated as chemical waste. After
triple-rinsing, the container can be disposed of as regular laboratory glass or plastic waste,
with the original label defaced.
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Experimental Protocols
Preparation of a Stock Solution (Example Protocol)

This protocol provides a general guideline for preparing a stock solution of Boc-Aminoxy-

PEG4-OH. Adjust concentrations and volumes as required for your specific application.

Materials:

Boc-Aminoxy-PEG4-OH

Anhydrous Dimethyl sulfoxide (DMSO)
Vortex mixer

Calibrated pipettes

Sterile microcentrifuge tubes or vials

Procedure:

In a chemical fume hood, weigh the desired amount of Boc-Aminoxy-PEG4-OH into a
sterile microcentrifuge tube or vial.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to achieve the
desired stock concentration.

Securely cap the tube or vial.

Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath
may be used to aid dissolution if necessary.

Label the stock solution clearly with the compound name, concentration, solvent, and date of
preparation.

Store the stock solution at -20°C for long-term use. For frequent use, small aliquots can be
stored at 4°C for short periods. Avoid repeated freeze-thaw cycles.
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Decontamination Protocol

In the event of a spill or for routine cleaning of work surfaces, the following decontamination
procedure should be followed.

Materials:

Absorbent pads

A solution of polyethylene glycol and industrial methylated spirits (PEG/IMS) or a suitable
laboratory detergent.

70% Ethanol

Hazardous waste disposal bags or containers

Procedure:

Containment: If a spill occurs, immediately alert others in the area. Restrict access to the
affected area.

o Absorption: Wearing appropriate PPE, cover the spill with absorbent pads, working from the
outside in to prevent spreading.

e Cleaning: Once the bulk of the spill is absorbed, clean the contaminated area with a
PEG/IMS solution or a laboratory detergent. For routine cleaning of potentially contaminated
surfaces, wipe down the area with this solution.

e Rinsing: Wipe the area with a cloth dampened with 70% ethanol.
» Drying: Allow the surface to air dry completely.

e Disposal: Place all contaminated materials (absorbent pads, wipes, gloves, etc.) into a
sealed, labeled hazardous waste bag or container for proper disposal.

Workflow and Relationship Diagrams
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Caption: Procedural workflow for handling Boc-Aminoxy-PEG4-OH.
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Personal Protective Equipment
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Safety Goggles

Caption: Required personal protective equipment for handling Boc-Aminoxy-PEG4-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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